Cas no 116482-50-9 (3-chloro-1H-Indole-6-carboxylic acid methyl ester)
3-Chloro-1H-indole-6-carboxylic acid methyl ester is a versatile heterocyclic compound featuring a chloro-substituted indole core with a methyl ester functional group at the 6-position. This intermediate is particularly valuable in organic synthesis and pharmaceutical research due to its reactive sites, which allow for further derivatization, such as nucleophilic substitution or hydrolysis. The chloro group enhances electrophilic reactivity, while the ester moiety provides a handle for subsequent transformations. Its well-defined structure makes it a useful building block for the development of indole-based bioactive molecules, including potential drug candidates. The compound is typically characterized by high purity and stability under standard storage conditions.
116482-50-9 structure
Product Name:3-chloro-1H-Indole-6-carboxylic acid methyl ester
CAS No:116482-50-9
MF:C10H8ClNO2
MW:209.629021644592
MDL:MFCD11976829
CID:1100248
PubChem ID:13930510
Update Time:2025-05-28
3-chloro-1H-Indole-6-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-1H-Indole-6-carboxylic acid methyl ester
- methyl 3-chloro-1H-indole-6-carboxylate
- DB-158384
- A1-09723
- JNCDQCOYUDDOLU-UHFFFAOYSA-N
- HS-8650
- SCHEMBL2804991
- 116482-50-9
-
- MDL： MFCD11976829
- Inchi： 1S/C10H8ClNO2/c1-14-10(13)6-2-3-7-8(11)5-12-9(7)4-6/h2-5,12H,1H3
- InChI Key： JNCDQCOYUDDOLU-UHFFFAOYSA-N
- SMILES： ClC1=CNC2C=C(C(=O)OC)C=CC=21
Computed Properties
- Exact Mass: 209.0243562g/mol
- Monoisotopic Mass: 209.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 42.1Ų
3-chloro-1H-Indole-6-carboxylic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 183846-5g |
3-Chloro-1H-indole-6-carboxylic acid methyl ester, 95% |
116482-50-9 | 95% | 5g |
$1733.00 | 2023-09-09 |
3-chloro-1H-Indole-6-carboxylic acid methyl ester Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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